4-Amino-2-[1-(methylsulfonyl)-4-pyrazolyl]pyrimidine

• Molecular Formula: C8H9N5O2S
• Molecular Weight: 239.26 g/mol
• IUPAC Name: 2-(1-methylsulfonylpyrazol-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C8H9N5O2S/c1-16(14,15)13-5-6(4-11-13)8-10-3-2-7(9)12-8/h2-5H,1H3,(H2,9,10,12)
• InChI Key: ORIJKJFQZBRQCY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C=C(C=N1)C2=NC=CC(=N2)N

Description

MFCD32632540 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its potential applications in chemistry, biology, medicine, and industry. Its molecular structure and reactivity make it a valuable subject for research and development.

Preparation Methods

The synthesis of MFCD32632540 involves several steps, each requiring specific conditions and reagents. One common synthetic route includes the use of triazolo ring compounds, which are then converted into methanesulfonate crystal forms . The preparation method is designed to be simple and suitable for industrial-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32632540 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are typically catalyzed to improve yields and reduce reaction times . Common reagents used in these reactions include transition-metal catalysts and photoredox agents . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include complex organic frameworks .

Scientific Research Applications

MFCD32632540 has a wide range of scientific research applications. In chemistry, it is used in the synthesis of new compounds and materials . In medicine, MFCD32632540 is being explored for its antibacterial and antibiofilm activities, particularly against multi-drug-resistant bacteria . Industrially, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD32632540 involves targeting specific molecular pathways and proteins. For instance, it has been shown to enhance membrane permeability in bacteria, leading to antibacterial effects . Additionally, it influences amino acid biosynthesis and carbohydrate metabolism, which are crucial for bacterial survival . These actions make it a promising candidate for developing new antibiotics.

Comparison with Similar Compounds

Conclusion

MFCD32632540 is a versatile compound with significant potential in various scientific fields. Its unique properties and reactivity make it a valuable subject for research and development, with applications ranging from chemistry and biology to medicine and industry. Further studies on its mechanism of action and comparison with similar compounds will continue to uncover new possibilities for its use.